Cas no 169696-83-7 (3,5-Bis(methylsulfonyl)benzonitrile)

• Product Name: 3,5-Bis(methylsulfonyl)benzonitrile
• CAS No: 169696-83-7
• MF: C₉H₉NO₄S₂
• MW: 259.30205988884
• CID: 135924
• PubChem ID: 2761101
• Update Time: 2025-04-19

3,5-Bis(methylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(methylsulfonyl)benzonitrile
• Benzonitrile, 2,5-bis[(methylsulfonyl)oxy]-
• 3,5-BIS(METHYLSULPHONYL)BENZONITRILE
• 849924-84-1
• MFCD04037977
• CS-0365848
• 3,5-dimethanesulfonylbenzonitrile
• AKOS015852475
• 169696-83-7
• DTXSID201294169

• Inchi： 1S/C9H9NO4S2/c1-15(11,12)8-3-7(6-10)4-9(5-8)16(2,13)14/h3-5H,1-2H3
• InChI Key： RZFPKGRAQZGUPA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C#N)C=C(C=1)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 258.99700
• Monoisotopic Mass: 258.99730012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.83000
• LogP: 2.52688

3,5-Bis(methylsulfonyl)benzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：